Cas no 1006328-62-6 (ethyl 2-{4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}acetate)

ethyl 2-{4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}acetate structure

1006328-62-6 structure

Product Name:ethyl 2-{4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}acetate

CAS No:1006328-62-6

MF:C₁₅H₁₇F₃N₄O₄S

MW:406.380092382431

MDL:MFCD08558122

CID:4675599

PubChem ID:19616483

Update Time:2023-11-24

ethyl 2-{4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}acetate Chemical and Physical Properties

Names and Identifiers

- ethyl {[4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}acetate
- SBB025206
- STK352149
- ethyl 2-{[6-(1-ethyl-3-methylpyrazol-4-yl)-4-(trifluoromethyl)pyrimidin-2-yl]s ulfonyl}acetate
- ethyl 2-{4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}acetate
- MDL： MFCD08558122
- Inchi： 1S/C15H17F3N4O4S/c1-4-22-7-10(9(3)21-22)11-6-12(15(16,17)18)20-14(19-11)27(24,25)8-13(23)26-5-2/h6-7H,4-5,8H2,1-3H3
- InChI Key： WDIVEDACDDDIOA-UHFFFAOYSA-N
- SMILES： S(CC(=O)OCC)(C1=NC(C(F)(F)F)=CC(C2=CN(CC)N=C2C)=N1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 626
Topological Polar Surface Area: 112

ethyl 2-{4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-50mg	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	50mg	￥1733	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-100mg	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	100mg	￥2775	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-250mg	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	250mg	￥4017	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-500mg	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	500mg	￥7668	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-1g	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	1g	￥9696	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-2.5g	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	2.5g	￥17643	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-5g	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	5g	￥24079	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369044-10g	Ethyl 2-((4-(1-ethyl-3-methyl-1h-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)acetate	1006328-62-6	98%	10g	￥41680	2023-04-17
Enamine	EN300-231595-0.05g	ethyl 2-{[4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}acetate	1006328-62-6	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-231595-0.1g	ethyl 2-{[4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}acetate	1006328-62-6	95%	0.1g	$105.0	2024-06-20